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Essential Safety and Handling Guide for Methyl
Aminomethanimidothioate Hydroiodide
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal protocols for Methyl
aminomethanimidothioate hydroiodide (CAS 4338-95-8), also known as S-

Methylthiouronium iodide. Adherence to these procedures is essential for ensuring laboratory

safety and minimizing risk.

Hazard Identification and Immediate Precautions
Methyl aminomethanimidothioate hydroiodide is classified as a hazardous chemical.[1][2]

Key hazards include:

Acute Toxicity: Harmful if swallowed.[2]

Skin Irritation: Causes skin irritation.[2][3]

Eye Irritation: Causes serious eye irritation.[2][3]

Respiratory Irritation: May cause respiratory irritation.[2][3]
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Prolonged or repeated exposure to related compounds like thiourea may cause sensitization

and allergic reactions in some individuals.[4] It is also suspected of causing cancer and

damaging an unborn child.[5] In case of exposure, immediate medical attention is required.[6]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this compound to minimize

exposure.[4][7] The following table summarizes the required PPE:

PPE Category Item Specifications

Eye/Face Protection Safety Goggles

Must have side protection and

be tested and approved under

appropriate government

standards such as EN166

(EU).[3]

Hand Protection Impervious Protective Gloves

Nitrile or butyl rubber gloves

are recommended.[5][7]

Gloves must be inspected prior

to use.[3]

Body Protection Protective Clothing

Overalls or a lab coat should

be worn to avoid skin contact.

[7] Contaminated clothing

should be removed and

washed before reuse.[7]

Respiratory Protection Respirator

Required in case of

inadequate ventilation or if an

inhalation risk exists.[7] A self-

contained breathing apparatus

may be necessary for

firefighting or large spills.[5][8]

Footwear Safety Shoes Recommended to be worn.[7]

Operational Plan: Safe Handling and Storage
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Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[4][9]

Ensure a washing facility, including an eyewash station and safety shower, is readily

accessible.[3]

Handling Procedures:

Read and understand the Safety Data Sheet (SDS) before handling.[10]

Avoid contact with skin, eyes, and clothing.[5][10]

Do not breathe dust or vapors.[5]

Wash hands thoroughly after handling and before breaks.[5][7]

Do not eat, drink, or smoke in the handling area.[7][10]

Storage:

Store in a dry, cool, and well-ventilated place.[2][11]

Keep the container tightly closed.[2][3]

Store locked up.[6][7]

Keep away from strong oxidizing agents, strong acids, strong bases, and strong reducing

agents.[2]

Emergency and First Aid Procedures
If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor

immediately.[2][6][7]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[2][3][6]
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[3][6]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[2][3][6]

Disposal Plan
All waste materials, including the chemical itself, contaminated PPE, and cleaning materials,

must be disposed of as hazardous waste.

Waste Collection: Collect waste in suitable, closed, and clearly labeled containers.[9] Do not

mix with other waste.

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[7] This may involve removal to a licensed chemical destruction

plant or controlled incineration with flue gas scrubbing.[9]

Environmental Precautions: Avoid release to the environment.[5][7] Do not let the product

enter drains.[12]

Experimental Workflow and Safety Diagram
The following diagram illustrates the standard operating procedure for the safe handling and

disposal of Methyl aminomethanimidothioate hydroiodide.
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Safe Handling and Disposal Workflow for Methyl Aminomethanimidothioate Hydroiodide
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Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1295613?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=KM00619DA&productDescription=METHYL+AMINOMETHANIMIDOT+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.es/store/msds?partNumber=10156932&countryCode=ES&language=en
https://downloads.ossila.com/msds/mai-methyl-ammonium-iodide.pdf
https://annexechem.com/thiourea-unraveling-its-diverse-applications/
https://www.carlroth.com/medias/SDB-9531-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDY1OTR8YXBwbGljYXRpb24vcGRmfGFHUm1MMmcwTkM4NU1UYzFNamcxTkRNeU16VXdMMU5FUWw4NU5UTXhYMGxGWDBWT0xuQmtaZ3w1ODM3NjQ5MjcwZTkzMTE3OTcyZjRkNDQ5NTRiMjBiOGY5MmZmMjhlOWE1OWU1ZDM0ZWI3NTc5ZDhjYWQxYmFh
https://www.fishersci.com/store/msds?partNumber=M227100&productDescription=METHYLENE+IODIDE+PURIFD+100ML&vendorId=VN00033897&countryCode=US&language=en
https://redox.com/wp-content/sds/1687.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Thiourea
https://www.chemicalbook.com/msds/Methyl-carbamimidothioate.pdf
https://www.carlroth.com/medias/SDB-HN37-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzQzNDV8YXBwbGljYXRpb24vcGRmfGFHTTFMMmhpWXk4NU1UYzFNamcyT0RjME1UUXlMMU5FUWw5SVRqTTNYMEZWWDBWT0xuQmtaZ3wxYTNkMTg3ZmUxZGUyMWMwMDViYzI0YzU0YWIwYjU3M2RiNmMzYzkzZDViZjk3YmUyNWMxMTA3YTE2YWU4ODZi
https://store.apolloscientific.co.uk/storage/msds/OR10968_msds.pdf
https://mitomaterials.com/content/documents/2022-10-MITO-ACRE-SDS_2023-01-24-161822_szer.pdf
https://www.benchchem.com/product/b1295613#personal-protective-equipment-for-handling-methyl-aminomethanimidothioate-hydroiodide
https://www.benchchem.com/product/b1295613#personal-protective-equipment-for-handling-methyl-aminomethanimidothioate-hydroiodide
https://www.benchchem.com/product/b1295613#personal-protective-equipment-for-handling-methyl-aminomethanimidothioate-hydroiodide
https://www.benchchem.com/product/b1295613#personal-protective-equipment-for-handling-methyl-aminomethanimidothioate-hydroiodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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